Cas no 1396559-45-7 (1-acetyl-N-(pyridin-2-yl)methylazetidine-3-carboxamide)

• Product Name: 1-acetyl-N-(pyridin-2-yl)methylazetidine-3-carboxamide
• CAS No: 1396559-45-7
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 6446170
• PubChem ID: 71785213
• Update Time: 2025-07-02

1-acetyl-N-(pyridin-2-yl)methylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-N-(pyridin-2-yl)methylazetidine-3-carboxamide
• 1396559-45-7
• 1-acetyl-N-(pyridin-2-ylmethyl)azetidine-3-carboxamide
• F6125-0299
• AKOS024532773
• 1-acetyl-N-[(pyridin-2-yl)methyl]azetidine-3-carboxamide

• Inchi： 1S/C12H15N3O2/c1-9(16)15-7-10(8-15)12(17)14-6-11-4-2-3-5-13-11/h2-5,10H,6-8H2,1H3,(H,14,17)
• InChI Key： ZOLKRBJQOPHJHH-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C(C)=O)C1)NCC1C=CC=CN=1

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-acetyl-N-(pyridin-2-yl)methylazetidine-3-carboxamide

Comprehensive Overview of 1-acetyl-N-(pyridin-2-yl)methylazetidine-3-carboxamide (CAS No. 1396559-45-7)

1-acetyl-N-(pyridin-2-yl)methylazetidine-3-carboxamide (CAS No. 1396559-45-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines an azetidine ring with a pyridine moiety, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications due to its bioactive properties and structural flexibility, which allow for modifications to enhance pharmacokinetic profiles.

The growing demand for novel small-molecule therapeutics has propelled interest in compounds like 1-acetyl-N-(pyridin-2-yl)methylazetidine-3-carboxamide. Its CAS No. 1396559-45-7 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Recent studies highlight its role in targeting specific enzyme inhibitors and receptor modulators, aligning with current trends in personalized medicine and precision drug design. This compound's synthetic accessibility and scalability further contribute to its appeal.

One of the key advantages of 1-acetyl-N-(pyridin-2-yl)methylazetidine-3-carboxamide lies in its structural diversity. The presence of both acetyl and carboxamide functional groups enables interactions with various biological targets, making it a candidate for multi-target drug development. This aligns with the rising trend of polypharmacology, where compounds are designed to address complex diseases like cancer and neurodegenerative disorders. Researchers are also exploring its potential in prodrug formulations, leveraging its stability and bioavailability.

In the context of green chemistry, 1-acetyl-N-(pyridin-2-yl)methylazetidine-3-carboxamide has been evaluated for its environmental impact and sustainable synthesis routes. With increasing regulatory scrutiny on chemical processes, the compound's low toxicity profile and biodegradability are notable advantages. This aspect resonates with the global push for eco-friendly pharmaceuticals and green manufacturing practices, which are highly searched topics in scientific and industrial forums.

The compound's mechanistic studies have revealed intriguing insights into its binding affinity and selectivity. For instance, its interaction with kinase enzymes has been a focal point in oncology research, where kinase inhibitors are pivotal in targeted cancer therapies. Additionally, its potential in central nervous system (CNS) drug development is being explored, given its ability to cross the blood-brain barrier—a critical factor for treating neurological conditions.

From a commercial perspective, 1-acetyl-N-(pyridin-2-yl)methylazetidine-3-carboxamide is gaining traction as a high-value intermediate in the pharmaceutical supply chain. Its patent landscape and intellectual property status are frequently analyzed by industry stakeholders, reflecting its strategic importance. The compound's cost-effectiveness and scalable synthesis further enhance its market potential, particularly in regions with robust generic drug industries.

In summary, 1-acetyl-N-(pyridin-2-yl)methylazetidine-3-carboxamide (CAS No. 1396559-45-7) represents a promising candidate in the realm of medicinal chemistry and drug discovery. Its multifaceted applications, from enzyme modulation to sustainable synthesis, position it as a compound of enduring interest. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing unmet medical needs and advancing innovative therapeutics.